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Compound of Interest

Compound Name: Ethyl 5-oxo-5-(4-pyridyl)valerate

Cat. No.: B1327841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 5-oxo-5-(4-pyridyl)valerate is a chemical compound of interest in organic synthesis and

medicinal chemistry. Its structure, featuring a pyridine ring, a ketone, and an ester functional

group, makes it a versatile building block for the synthesis of more complex molecules.

Understanding the physical properties of this compound is crucial for its handling, purification,

and application in research and development. This guide provides a summary of the known

physical properties, detailed general experimental protocols for their determination, and a

representative workflow for its synthesis and purification.

Core Physical Properties
The available quantitative data for Ethyl 5-oxo-5-(4-pyridyl)valerate are primarily based on

computational predictions. Experimental validation of these properties is recommended for any

application requiring a high degree of precision.
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Property Value Source

Molecular Formula C₁₂H₁₅NO₃ [1]

Molecular Weight 221.25 g/mol [1][2]

Boiling Point 360.3 ± 22.0 °C (Predicted) [1]

Density 1.105 ± 0.06 g/cm³ (Predicted) [1]

pKa 3.15 ± 0.10 (Predicted) [1]

CAS Number 25370-47-2 [2]

InChI Key
RWJSAYWXFAUJIN-

UHFFFAOYSA-N
[2]

Experimental Protocols
Due to the lack of specific published experimental data for Ethyl 5-oxo-5-(4-pyridyl)valerate,

the following sections describe general methodologies for determining the key physical

properties of organic compounds.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.[3][4] A sharp melting range

typically suggests a high-purity substance, while a broad melting range often indicates the

presence of impurities.[3][4]

Methodology: Capillary Method

Sample Preparation: A small amount of the crystalline organic compound is finely powdered.

The open end of a capillary tube is pressed into the powder and gently tapped to pack the

sample to a height of 2-3 mm.[5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a melting point apparatus,

such as a Thiele tube or a modern digital instrument, which contains a heat-transfer fluid

(e.g., silicone oil).[6][7]
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Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,

especially near the expected melting point.[6]

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting point range is reported as T1-T2.[5]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8]

Methodology: Thiele Tube Method

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the liquid.[8][9]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid.[8][10]

Heating: The side arm of the Thiele tube is gently heated, which induces convection currents

that ensure uniform heating of the sample.[10]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a rapid and continuous stream of bubbles is

observed. The heat is then removed, and the liquid is allowed to cool. The temperature at

which the liquid just begins to enter the capillary tube is recorded as the boiling point.[8][10]

Solubility Determination
Solubility provides insights into the polarity and functional groups present in a molecule.[11] A

systematic approach is typically used to classify a compound's solubility.

Methodology: Qualitative Solubility Testing

General Procedure: A small amount of the compound (approx. 25 mg of solid or 0.05 mL of

liquid) is added to a test tube containing approximately 0.75 mL of the solvent. The mixture is
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vigorously shaken.[12]

Solvent Series: The solubility is tested in a series of solvents, typically starting with water.[13]

[14]

Water: If the compound is water-soluble, its pH is tested with litmus paper to determine if it

is acidic, basic, or neutral.[13]

5% NaOH and 5% NaHCO₃: If the compound is insoluble in water, its solubility is tested in

these basic solutions to identify acidic functional groups of different strengths.[12]

5% HCl: This is used to test for the presence of basic functional groups, such as amines.

[12]

Concentrated H₂SO₄: Many neutral compounds that are insoluble in the previous solvents

will dissolve in cold, concentrated sulfuric acid.[15]

Observation: The compound is considered soluble if it forms a homogeneous solution with

the solvent.[14]

Mandatory Visualization
As no specific signaling pathways involving Ethyl 5-oxo-5-(4-pyridyl)valerate have been

identified in the literature, the following diagram illustrates a general experimental workflow for

the synthesis and purification of such a compound.
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Caption: General workflow for the synthesis and purification of Ethyl 5-oxo-5-(4-
pyridyl)valerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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